N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-2-(3,5-dimethylisoxazol-4-yl)acetamide

• IUPAC Name: N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide
• InChI: InChI=1S/C14H17ClN2O3S/c1-8-10(9(2)20-17-8)6-14(18)16-7-11(19-3)12-4-5-13(15)21-12/h4-5,11H,6-7H2,1-3H3,(H,16,18)
• InChI Key: HTUMNKIGJNMNHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)NCC(C2=CC=C(S2)Cl)OC
• Molecular Formula: C14H17ClN2O3S
• Molecular Weight: 328.8 g/mol

Description

N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-2-(3,5-dimethylisoxazol-4-yl)acetamide is a useful research compound. Its molecular formula is C14H17ClN2O3S and its molecular weight is 328.81. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis and Imaging

• Radiosynthesis of Chloroacetanilide Herbicides : Research involving the synthesis of radiolabeled compounds, like acetochlor, for studying their metabolism and mode of action, indicating the use of such compounds in understanding herbicide behavior at the molecular level (Latli & Casida, 1995).

Herbicide Mode of Action

• Chloroacetamide Herbicides on Fatty Acid Synthesis : The impact of chloroacetamide herbicides on fatty acid synthesis in algae, providing insight into the biochemical pathways affected by these chemicals, which could relate to the broader study of acetamide derivatives' biological effects (Weisshaar & Böger, 1989).

Organic Chemistry and Synthesis

• Silylation and Heterocycle Formation : Studies on the silylation of acetamide derivatives to form heterocyclic compounds, demonstrating the compound's potential role in synthesizing novel organic materials with unique properties (Lazareva et al., 2017).

Pharmacology and Drug Development

• Antitumor Activity of Benzothiazole Derivatives : The synthesis and evaluation of N-(benzothiazole-2-yl)acetamide derivatives for antitumor activity, highlighting the potential pharmaceutical applications of structurally related compounds (Yurttaş, Tay, & Demirayak, 2015).

Enzyme Inhibition Studies

• Inhibition of Fatty Acid Synthase : The inhibition effects of chloroacetamide herbicides, exploring their potential uses in studying enzyme inhibition mechanisms and developing new inhibitors for various biochemical pathways (Coleman et al., 2000).